Cas no 56512-18-6 (Potassium 2-cyclopropyl-2-oxoacetate)

• Product Name: Potassium 2-cyclopropyl-2-oxoacetate
• CAS No: 56512-18-6
• MF: C₅H₅KO₃
• MW: 152.189702749252
• CID: 348717
• PubChem ID: 23681695
• Update Time: 2025-06-22

Potassium 2-cyclopropyl-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, a-oxo-, potassium salt
• cyclopropaneglyoxylic acid potassium salt
• 56512-18-6
• potassium 2-cyclopropyl-2-oxoacetate
• SCHEMBL17911519
• AKOS005110874
• potassium;2-cyclopropyl-2-oxoacetate
• CS-0223714
• EN300-116399
• SS-3396
• A913364
• potassiuM2-cyclopropyl-2-oxoacetate
• Potassium 2-cyclopropyl-2-oxoacetate

• MDL： MFCD16170442
• Inchi： 1S/C5H6O3.K/c6-4(5(7)8)3-1-2-3;/h3H,1-2H2,(H,7,8);/q;+1/p-1
• InChI Key： BIHOEOFKAILDIR-UHFFFAOYSA-M
• SMILES： [K+].O=C(C(=O)[O-])C1CC1

Computed Properties

• Exact Mass: 151.988
• Monoisotopic Mass: 151.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2

Additional information on Potassium 2-cyclopropyl-2-oxoacetate

Potassium 2-Cyclopropyl-2-Oxoacetate: A Comprehensive Overview

Potassium 2-cyclopropyl-2-oxoacetate, also known by its CAS number 56512-18-6, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a cyclopropane ring fused to a ketone group, making it a valuable intermediate in various chemical reactions. In recent years, advancements in synthetic methodologies and its applications in drug discovery have further solidified its importance in the scientific community.

The structure of potassium 2-cyclopropyl-2-oxoacetate is intriguing due to the presence of the cyclopropane ring, a three-membered carbon ring known for its high strain energy and reactivity. This structural feature makes the compound highly valuable in synthesizing complex molecules with unique stereochemistry. Researchers have exploited this property to develop novel synthetic pathways for bioactive compounds, such as antibiotics and antiviral agents.

Recent studies have highlighted the potential of potassium 2-cyclopropyl-2-oxoacetate in medicinal chemistry. For instance, its use as a building block in the synthesis of cyclopropane-containing drugs has shown promise in targeting specific biological pathways. The compound's ability to participate in enantioselective reactions has also been leveraged to produce chiral molecules with high enantiomeric excess, which is crucial for drug development.

In addition to its role in drug discovery, potassium 2-cyclopropyl-2-oxoacetate has found applications in agrochemicals and materials science. Its reactivity makes it an ideal precursor for synthesizing pesticides and herbicides with improved efficacy. Furthermore, research into its use in polymer synthesis has revealed potential applications in creating advanced materials with tailored properties.

The synthesis of potassium 2-cyclopropyl-2-oxoacetate involves a series of well-established organic reactions. Typically, the compound is prepared through the oxidation of a suitable cyclopropane-containing alcohol or via cyclization reactions involving ketones. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability.

From an environmental perspective, potassium 2-cyclopropyl-2-oxoacetate exhibits favorable biodegradation properties under controlled conditions. This characteristic aligns with the growing demand for sustainable chemical processes and green chemistry principles. Researchers are actively exploring ways to optimize its production and application to minimize ecological impact while maximizing utility.

In conclusion, potassium 2-cyclopropyl-2-oxoacetate (CAS No. 56512-18-6) stands as a pivotal compound in modern chemistry. Its unique structure, coupled with recent breakthroughs in synthetic methods and applications across diverse fields, underscores its significance as both a research tool and an industrial product. As scientific understanding continues to evolve, this compound is expected to play an even more prominent role in advancing chemical innovation.